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Compound of Interest

Compound Name: 2-(4-Hydroxybenzoyl)benzoic acid

Cat. No.: B1584810

Introduction

2-(4-Hydroxybenzoyl)benzoic acid (HBBA) is an organic compound characterized by its
aromatic structure, featuring both hydroxyl and carboxylic acid functional groups.[1] This
salicylic acid derivative typically appears as a white to off-white crystalline solid, soluble in
organic solvents with limited solubility in water.[1] Structurally, it is a derivative of benzoic acid
and is considered a phenone. Its chemical formula is C14H1004, and it is also known by
synonyms such as o-(p-Hydroxybenzoyl)benzoic acid.[1][2]

HBBA serves as a significant precursor and activated ester in the synthesis of various
pharmaceuticals.[1][3][4] Its chemical structure allows for versatile interactions with biological
systems, making it a molecule of interest in drug development.[1] It has been utilized in the
clinical development of drugs, including anti-inflammatory agents, antibiotics, and anticancer
compounds.[1][5] This guide provides a technical overview of the known and potential
biological activities of 2-(4-Hydroxybenzoyl)benzoic acid, detailing its synthesis, mechanisms
of action, and the experimental protocols used for its evaluation.

Synthesis Overview

The synthesis of 2-(4-Hydroxybenzoyl)benzoic acid can be achieved through several
methods. A common approach is the acylation of 4-hydroxybenzoic acid with a suitable
carboxylic acid via a dehydration reaction, which typically requires high temperatures and an
acidic catalyst.[1] Another established method involves the reaction of 3-diethylaminophenol
with phthalic anhydride in a solvent like toluene under reflux, followed by treatment with sodium
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hydroxide and acidification.[6] The crude product is then purified, often through
recrystallization, to yield the final compound.[1][6]

Section 1: Antimicrobial Activity

Derivatives of 4-hydroxybenzoic acid are well-documented for their antimicrobial properties.[7]
These compounds, known as parabens, exhibit activity against a broad spectrum of
microorganisms, including Gram-positive and Gram-negative bacteria.[7][8] The antimicrobial
efficacy is influenced by factors such as the lipophilicity of the compound, which facilitates its
passage across the microbial cell wall.[7] While specific studies on 2-(4-
Hydroxybenzoyl)benzoic acid are less common, its structural similarity to other active
hydroxybenzoic acids suggests potential antimicrobial effects.[7][9] The evaluation of this
activity is crucial for its potential application as an antibiotic or preservative.[1]

Experimental Protocol: Broth Microdilution Assay
for Minimum Inhibitory Concentration (MIC)

The broth microdilution method is a widely used quantitative technique to determine the
Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest
concentration that inhibits the visible growth of a microorganism.[10][11]

Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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